Cas no 671199-60-3 (N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide)
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetamide
- N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide
-
- Inchi: 1S/C20H14N6OS3/c27-16(21-18-22-17(30-25-18)14-9-5-2-6-10-14)12-29-20-24-23-19-26(20)15(11-28-19)13-7-3-1-4-8-13/h1-11H,12H2,(H,21,25,27)
- InChI Key: RLPPDVJOSGSWOJ-UHFFFAOYSA-N
- SMILES: C(NC1N=C(C2=CC=CC=C2)SN=1)(=O)CSC1=NN=C2SC=C(C3=CC=CC=C3)N21
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3285-1099-2μmol |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamide |
671199-60-3 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3285-1099-5μmol |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamide |
671199-60-3 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3285-1099-10μmol |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamide |
671199-60-3 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3285-1099-20μmol |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamide |
671199-60-3 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3285-1099-1mg |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamide |
671199-60-3 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3285-1099-2mg |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamide |
671199-60-3 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3285-1099-3mg |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamide |
671199-60-3 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3285-1099-4mg |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamide |
671199-60-3 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F3285-1099-5mg |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamide |
671199-60-3 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3285-1099-10mg |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}sulfanyl)acetamide |
671199-60-3 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide
Professional Introduction to Compound with CAS No 671199-60-3 and Product Name: N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide
This compound, identified by the CAS number 671199-60-3, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. The product name, N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide, highlights its complex structural features, which include thiadiazole and triazolo-thiazole heterocyclic rings. These structural motifs are well-known for their biological activity and have been extensively studied in the development of novel therapeutic agents.
The thiadiazole ring system is particularly noteworthy due to its ability to interact with various biological targets. Recent studies have demonstrated that compounds containing thiadiazole moieties exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of the 5-phenyl substituent in this compound may further enhance its binding affinity to biological targets by increasing lipophilicity and optimizing receptor interactions.
Similarly, the triazolo-thiazole moiety is another critical component of this compound that contributes to its potential biological activity. This fused ring system has been shown to possess significant pharmacological properties, particularly in the context of anticancer and anti-inflammatory therapies. The sulfanyl group in the structure also plays a crucial role in modulating the compound's bioactivity by influencing its solubility and interactions with biological membranes.
Current research in medicinal chemistry increasingly focuses on designing molecules with multiple functional groups to achieve synergistic effects and improve therapeutic outcomes. The compound under discussion exemplifies this trend by incorporating both thiadiazole and triazolo-thiazole rings, which are expected to work in concert to modulate biological pathways. This design approach has gained considerable attention in recent years due to its potential to overcome resistance mechanisms and enhance drug efficacy.
The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. Advanced synthetic techniques are employed to construct the heterocyclic rings and introduce the necessary substituents while maintaining high purity and yield. The use of palladium-catalyzed cross-coupling reactions and other transition-metal-catalyzed processes is often essential in achieving the desired molecular architecture.
Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. In vitro assays are conducted to assess its activity against various biological targets, including enzymes and receptors relevant to human diseases. These studies provide valuable insights into the compound's mechanism of action and potential therapeutic applications.
In vivo studies are also crucial for determining the compound's efficacy and safety profile. Animal models are used to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicity studies are performed to assess any potential adverse effects before moving forward with clinical trials.
The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like this one. Molecular modeling techniques are employed to predict how the compound will interact with biological targets at the atomic level. These simulations help researchers optimize the structure for better binding affinity and reduce the need for extensive experimental screening.
The field of medicinal chemistry is continuously evolving with advancements in synthetic methodologies and computational tools. The development of novel heterocyclic compounds remains a cornerstone of drug discovery efforts aimed at addressing unmet medical needs. The compound described here represents a significant contribution to this ongoing effort by combining structural features known to enhance bioactivity.
Future research directions may involve further modifications of this compound to improve its pharmacological profile. Strategies such as derivatization or analog design could lead to more potent and selective therapeutic agents. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible benefits for patients.
In conclusion, the compound with CAS number 671199-60-3 and product name N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide exemplifies the innovative approaches being employed in modern drug discovery. Its complex structure and multifaceted functional groups make it a promising candidate for further development in pharmaceutical research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.
671199-60-3 (N-(5-phenyl-1,2,4-thiadiazol-3-yl)-2-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)